N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide

• IUPAC Name: N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide
• InChI: InChI=1S/C16H22F2N2O3S/c1-2-24(22,23)14-5-3-12(4-6-14)16(21)19-13-7-9-20(10-8-13)11-15(17)18/h3-6,13,15H,2,7-11H2,1H3,(H,19,21)
• InChI Key: ABPCFKUPFNQFIP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2CCN(CC2)CC(F)F
• Molecular Formula: C16H22F2N2O3S
• Molecular Weight: 360.4 g/mol

Description

N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide, also known as DFE-1, is a small molecule compound that has been synthesized for its potential use in scientific research. DFE-1 is a member of the benzamide class of compounds and has been studied for its potential as a therapeutic agent in the treatment of various diseases. In

Mechanism of Action

The mechanism of action of N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide is not fully understood. However, it has been shown to modulate several signaling pathways, including the PI3K/Akt and MAPK pathways. N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression.
Biochemical and Physiological Effects:
N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide has been shown to have several biochemical and physiological effects. In cancer research, N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. In Alzheimer's disease research, N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide has been shown to reduce the accumulation of beta-amyloid plaques and improve cognitive function in animal models. In Parkinson's disease research, N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide has been shown to protect dopaminergic neurons from oxidative stress and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide in lab experiments is that it is a small molecule compound that can easily penetrate cell membranes. This makes it useful for studying intracellular signaling pathways. However, one limitation of using N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide is that it has low solubility in water, which can make it difficult to administer in animal studies.

Future Directions

There are several future directions for research on N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide. One area of research is to further elucidate its mechanism of action. Another area of research is to study its potential use in the treatment of other diseases, such as Huntington's disease and multiple sclerosis. Additionally, research can be done to improve the solubility and bioavailability of N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide to make it more suitable for use in animal studies.

Synthesis Methods

The synthesis of N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide involves several steps. The first step is the reaction of 4-ethylsulfonylbenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 1-(2,2-difluoroethyl)piperidine to form the desired product, N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide. The purity of the synthesized compound is determined by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In Alzheimer's disease research, N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide has been shown to reduce the accumulation of beta-amyloid plaques, which are a hallmark of the disease. In Parkinson's disease research, N-[1-(2,2-difluoroethyl)piperidin-4-yl]-4-ethylsulfonylbenzamide has been shown to protect dopaminergic neurons from oxidative stress and apoptosis.